Cas no 54821-03-3 (1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-)

• Product Name: 1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-
• CAS No: 54821-03-3
• MF: C₂₀H₁₄N₄O₄
• MW: 374.34956407547
• CID: 353585
• PubChem ID: 16038669
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-
• 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]benzimidazole
• DTXSID40581308
• 2-(4-Nitrophenyl)-1-[(4-nitrophenyl)methyl]-1H-benzimidazole
• 1-(4-nitrobenzyl)-2-(4-nitrophenyl)-1h-benzimidazole
• 54821-03-3

• Inchi： 1S/C20H14N4O4/c25-23(26)16-9-5-14(6-10-16)13-22-19-4-2-1-3-18(19)21-20(22)15-7-11-17(12-8-15)24(27)28/h1-12H,13H2
• InChI Key： RQJPMQCTRFMZIH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1C(C2C=CC(=CC=2)[N+](=O)[O-])=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 374.10162
• Monoisotopic Mass: 374.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.1